N-[3-(1H-benzimidazol-2-yl)propyl]-2-[5-(4-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]acetamide

• Molecular Formula: C22H22ClN5O
• Molecular Weight: 407.9 g/mol
• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)propyl]-2-[3-(4-chlorophenyl)-5-methyl-1H-pyrazol-4-yl]acetamide
• InChI: InChI=1S/C22H22ClN5O/c1-14-17(22(28-27-14)15-8-10-16(23)11-9-15)13-21(29)24-12-4-7-20-25-18-5-2-3-6-19(18)26-20/h2-3,5-6,8-11H,4,7,12-13H2,1H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key: PYGZLYQDUMHDBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C2=CC=C(C=C2)Cl)CC(=O)NCCCC3=NC4=CC=CC=C4N3

Description

N-[3-(1H-benzimidazol-2-yl)propyl]-2-[5-(4-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]acetamide is a complex organic compound that features both benzimidazole and pyrazole moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(1H-benzimidazol-2-yl)propyl]-2-[5-(4-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]acetamide typically involves multi-step organic reactions. The initial steps often include the formation of the benzimidazole and pyrazole rings, followed by their functionalization and coupling.

Formation of Benzimidazole Ring: This can be achieved by the condensation of o-phenylenediamine with carboxylic acids or their derivatives under acidic conditions.

Formation of Pyrazole Ring: This involves the reaction of hydrazines with 1,3-diketones or their equivalents.

Coupling Reaction: The final step involves the coupling of the benzimidazole and pyrazole intermediates through a suitable linker, such as a propyl chain, under basic or catalytic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-[3-(1H-benzimidazol-2-yl)propyl]-2-[5-(4-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The benzimidazole and pyrazole rings can be oxidized under strong oxidative conditions.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: Halogen atoms on the aromatic rings can be substituted with nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic medium.

Reduction: Hydrogen gas (H₂) with palladium on carbon (Pd/C) catalyst.

Substitution: Sodium hydride (NaH) or other strong bases in polar aprotic solvents.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield quinones, while reduction could produce amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of N-[3-(1H-benzimidazol-2-yl)propyl]-2-[5-(4-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]acetamide would depend on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition of enzyme activity or disruption of cellular processes.

Comparison with Similar Compounds

Similar Compounds

Benzimidazole Derivatives: Compounds like albendazole and mebendazole, which are used as antiparasitic agents.

Pyrazole Derivatives: Compounds like celecoxib, a nonsteroidal anti-inflammatory drug.

Uniqueness

N-[3-(1H-benzimidazol-2-yl)propyl]-2-[5-(4-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]acetamide is unique due to its combined benzimidazole and pyrazole structure, which may confer distinct biological activities and chemical properties compared to other compounds with only one of these moieties.